Cas no 2167164-01-2 (4-(chloromethyl)-3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole)

• Product Name: 4-(chloromethyl)-3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole
• CAS No: 2167164-01-2
• MF: C₈H₁₀ClF₃N₂
• MW: 226.626611232758
• CID: 6350521
• PubChem ID: 165789876
• Update Time: 2025-08-04

4-(chloromethyl)-3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole
• EN300-1461285
• 2167164-01-2

• Inchi： 1S/C8H10ClF3N2/c1-5-7(3-9)4-14(13-5)6(2)8(10,11)12/h4,6H,3H2,1-2H3
• InChI Key： BNOPXRRWNQYRRX-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=NN(C=1)C(C)C(F)(F)F

Computed Properties

• Exact Mass: 226.0484605g/mol
• Monoisotopic Mass: 226.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(chloromethyl)-3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole

Comprehensive Analysis of 4-(chloromethyl)-3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole (CAS No. 2167164-01-2)

The compound 4-(chloromethyl)-3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole (CAS No. 2167164-01-2) is a highly specialized pyrazole derivative with significant applications in modern chemical research and industrial processes. Its unique molecular structure, featuring a chloromethyl group and a trifluoropropan-2-yl moiety, makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility and potential in agrochemicals, pharmaceuticals, and material science.

In recent years, the demand for fluorinated compounds like 4-(chloromethyl)-3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole has surged, driven by their enhanced stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, as fluorinated molecules often exhibit improved efficiency and reduced environmental impact. The compound's CAS No. 2167164-01-2 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the key features of this compound is its chloromethyl group, which serves as a reactive site for further functionalization. This property is particularly valuable in medicinal chemistry, where researchers explore its potential as a building block for drug discovery. Additionally, the trifluoropropan-2-yl moiety contributes to the compound's lipophilicity, a critical factor in optimizing bioavailability and target binding affinity. These attributes make it a subject of interest in the development of next-generation therapeutics.

The synthesis and applications of 4-(chloromethyl)-3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole are also closely tied to advancements in catalysis and process optimization. Recent studies highlight its role in cross-coupling reactions and heterocyclic chemistry, where it acts as a precursor for more complex structures. Industry experts often search for efficient synthesis routes and scalable production methods for this compound, underscoring its commercial importance.

From an environmental perspective, the compound's fluorinated and chlorinated components raise questions about its ecological footprint. However, ongoing research aims to address these concerns by developing greener alternatives and waste-minimization strategies. This aligns with the broader industry shift toward sustainable manufacturing and circular economy principles, making CAS No. 2167164-01-2 a focal point in discussions about responsible chemical innovation.

In conclusion, 4-(chloromethyl)-3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole represents a compelling example of how specialty chemicals drive progress across multiple disciplines. Its combination of reactivity, structural versatility, and industrial applicability ensures its continued relevance in both academic and commercial settings. As research evolves, this compound is likely to play an even greater role in shaping the future of chemical sciences and technology-driven solutions.